Cas no 1005300-19-5 (N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylpropanamide)

• Product Name: N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylpropanamide
• CAS No: 1005300-19-5
• MF: C₁₉H₂₁FN₂O₃S
• MW: 376.445047140121
• CID: 5507006
• Update Time: 2025-05-19

N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-2-methylpropanamide
• N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylpropanamide

• Inchi： 1S/C19H21FN2O3S/c1-13(2)19(23)21-16-8-5-14-4-3-11-22(18(14)12-16)26(24,25)17-9-6-15(20)7-10-17/h5-10,12-13H,3-4,11H2,1-2H3,(H,21,23)
• InChI Key： VXUJYUCHRBBWNZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylpropanamide

Comprehensive Overview of N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylpropanamide (CAS No. 1005300-19-5)

N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylpropanamide, identified by its CAS number 1005300-19-5, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a tetrahydroquinoline core with a 4-fluorobenzenesulfonyl group and a 2-methylpropanamide side chain. Such structural complexity makes it a promising candidate for various therapeutic applications, particularly in the realm of targeted drug development.

The growing interest in N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylpropanamide is driven by its potential role in modulating specific biological pathways. Researchers are increasingly exploring its interactions with enzymes and receptors, given the prevalence of fluorobenzenesulfonyl derivatives in medicinal chemistry. The incorporation of a fluorine atom enhances the compound's metabolic stability and bioavailability, addressing common challenges in drug design. These attributes align with current trends in precision medicine, where small-molecule inhibitors and targeted therapies are highly sought after.

One of the most frequently searched questions regarding CAS 1005300-19-5 revolves around its synthesis and purification methods. The compound is typically synthesized via multi-step organic reactions, including sulfonylation and amide coupling, under controlled conditions. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, a critical factor for research applications. This emphasis on quality control reflects the broader demand for reliable chemical reference standards in academic and industrial laboratories.

Another hot topic linked to N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylpropanamide is its potential application in neurodegenerative disease research. Preliminary studies suggest that its tetrahydroquinoline scaffold may exhibit neuroprotective properties, sparking interest in its mechanism of action. This aligns with the surge in public and scientific focus on Alzheimer's disease and Parkinson's disease treatments, where novel compounds are urgently needed to address unmet medical needs.

From a commercial perspective, the demand for CAS 1005300-19-5 is closely tied to its role in high-throughput screening (HTS) campaigns. Pharmaceutical companies and contract research organizations (CROs) frequently seek structurally diverse compounds like this to populate their screening libraries. The compound's drug-like properties, including its moderate lipophilicity and molecular weight, make it a valuable addition to collections aimed at identifying lead compounds for further optimization.

Environmental and safety considerations are also paramount when discussing N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylpropanamide. While not classified as hazardous under standard regulations, proper handling protocols must be followed to ensure researcher safety. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP). Such precautions are increasingly important as regulatory scrutiny of chemical safety intensifies globally.

The future outlook for 1005300-19-5 appears promising, particularly as computational chemistry tools like molecular docking and QSAR modeling become more sophisticated. These technologies enable researchers to predict the compound's interactions with biological targets more accurately, potentially accelerating its development into a therapeutic agent. This aligns with the broader shift toward AI-driven drug discovery, one of the most transformative trends in modern pharmaceutical research.

In summary, N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylpropanamide represents a fascinating case study in contemporary medicinal chemistry. Its unique structural features, combined with growing research interest in fluorinated compounds and heterocyclic scaffolds, position it as a compound worthy of continued investigation. As scientific understanding of its properties deepens, its potential applications in both basic research and drug development are likely to expand significantly.